molecular formula C21H26N4O B6465621 4-[(4-{[(2,5,6-trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)methyl]benzonitrile CAS No. 2640902-79-8

4-[(4-{[(2,5,6-trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)methyl]benzonitrile

Cat. No.: B6465621
CAS No.: 2640902-79-8
M. Wt: 350.5 g/mol
InChI Key: LHRXHCAHYNPCCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[(4-{[(2,5,6-Trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)methyl]benzonitrile is a synthetic small molecule featuring a benzonitrile core linked to a piperidine ring, which is further substituted with a 2,5,6-trimethylpyrimidin-4-yloxymethyl group. The piperidine ring provides conformational flexibility, while the pyrimidine group introduces heterocyclic character, which is common in bioactive molecules targeting enzymes or receptors .

Properties

IUPAC Name

4-[[4-[(2,5,6-trimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methyl]benzonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H26N4O/c1-15-16(2)23-17(3)24-21(15)26-14-20-8-10-25(11-9-20)13-19-6-4-18(12-22)5-7-19/h4-7,20H,8-11,13-14H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LHRXHCAHYNPCCQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=C(N=C1OCC2CCN(CC2)CC3=CC=C(C=C3)C#N)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H26N4O
Details Computed by PubChem 2.1 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

350.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Chemical Reactions Analysis

Scientific Research Applications

Mechanism of Action

The mechanism by which this compound exerts its effects often involves binding to specific molecular targets, such as enzymes or receptors. This interaction can modulate biochemical pathways, leading to a range of biological responses. The molecular targets and pathways involved are subject to ongoing research, with a focus on understanding the compound's potential therapeutic benefits and industrial applications.

Comparison with Similar Compounds

Key Observations :

  • Piperidine Flexibility : The target compound and analogues like and utilize piperidine for conformational adaptability, enhancing binding to sterically demanding targets.
  • Pyrimidine vs.
  • Functional Group Impact : The nitrile group in benzonitrile derivatives (target, ) likely enhances polarity and hydrogen-bonding capacity, critical for binding to kinases or proteases.

Physicochemical and Pharmacokinetic Properties

  • Bioavailability: Piperidine-containing compounds like and (chromenopyrimidine derivatives) exhibit good oral bioavailability in computational studies, suggesting the target compound may share similar absorption profiles.
  • Metabolic Stability : The electron-withdrawing nitrile group may reduce oxidative metabolism, extending half-life compared to amine-substituted pyrimidines (e.g., ).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.